Cas no 918504-61-7 (N-[2,4-Difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]benzenesulfonamide)

• Product Name: N-[2,4-Difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]benzenesulfonamide
• CAS No: 918504-61-7
• MF: C₂₅H₁₆F₂N₄O₃S
• MW: 490.481350898743
• CID: 69507
• PubChem ID: 46835195
• Update Time: 2025-04-18

N-[2,4-Difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2,4-Difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]benzenesulfonamide
• Benzenesulfonamide, N-[2,4-difluoro-3-[[5-(3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]carbonyl]phenyl]-
• BENZENESULFONAMIDE,-[2,4-DIFLUORO-3-[[5-(3-PYRIDINYL)-1H-PYRROLO[2,3-B]PYRIDIN-3-YL]CARBONYL]PHENYL]-
• N-[2,4-difluoro-3-(5-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine-3-carbonyl)phenyl]benzenesulfonamide
• DTXSID80676328
• SCHEMBL298225
• AKOS015853480
• N-{2,4-DIFLUORO-3-[5-(PYRIDIN-3-YL)-1H-PYRROLO[2,3-B]PYRIDINE-3-CARBONYL]PHENYL}BENZENESULFONAMIDE
• 918504-61-7

• Inchi： 1S/C25H16F2N4O3S/c26-20-8-9-21(31-35(33,34)17-6-2-1-3-7-17)23(27)22(20)24(32)19-14-30-25-18(19)11-16(13-29-25)15-5-4-10-28-12-15/h1-14,31H,(H,29,30)
• InChI Key： VVOQVEWYXOKLLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=CC=C(C(=C1F)C(C1=CNC2C1=CC(C1C=NC=CC=1)=CN=2)=O)F)(=O)=O

Computed Properties

• Exact Mass: 490.09100
• Monoisotopic Mass: 490.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.46
• Refractive Index: 1.686
• PSA: 113.19000
• LogP: 6.08870